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Compound of Interest

Compound Name: Farobin A

Cat. No.: B12370229 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Faropenem is a broad-spectrum β-lactam antibiotic belonging to the penem class. It exhibits

potent bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria

by inhibiting cell wall synthesis.[1][2] Its stability against many β-lactamases makes it an

effective agent against various resistant strains.[3] These application notes provide a

comprehensive overview of the in vitro antibacterial properties of Faropenem and detailed

protocols for its assessment.

Mechanism of Action
Faropenem's primary mechanism of action involves the inhibition of bacterial cell wall

synthesis.[1] Like other β-lactam antibiotics, it targets and acylates penicillin-binding proteins

(PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of

the bacterial cell wall.[1] By inactivating these enzymes, Faropenem disrupts the cross-linking

of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.[1]
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Disruption leads to

Prepare serial two-fold
dilutions of Faropenem in

Mueller-Hinton Broth (MHB).

Dispense dilutions into a
96-well microtiter plate.

Inoculate each well with the
bacterial suspension.

Prepare standardized bacterial
inoculum (0.5 McFarland).

Incubate the plate at
35-37°C for 16-20 hours.

Visually inspect for turbidity
to determine the MIC.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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